Cas no 1807226-98-7 (Ethyl 6-bromo-4-methoxynicotinate)

Ethyl 6-bromo-4-methoxynicotinate is a brominated and methoxylated nicotinate ester, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable ester group, which facilitates further functionalization, and the presence of both bromo and methoxy substituents, enabling selective cross-coupling reactions. The compound is particularly useful in the synthesis of heterocyclic compounds and active pharmaceutical ingredients (APIs) due to its reactivity in palladium-catalyzed transformations. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. Proper handling under inert conditions is recommended to preserve its reactivity.

Ethyl 6-bromo-4-methoxynicotinate structure

1807226-98-7 structure

Product Name:Ethyl 6-bromo-4-methoxynicotinate

CAS No:1807226-98-7

MF:C₉H₁₀BrNO₃

MW:260.08460187912

CID:4901383

Update Time:2025-06-08

Ethyl 6-bromo-4-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-bromo-4-methoxynicotinate
- Inchi： 1S/C9H10BrNO3/c1-3-14-9(12)6-5-11-8(10)4-7(6)13-2/h4-5H,3H2,1-2H3
- InChI Key： KPHGELPIOPDCRR-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=N1)C(=O)OCC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 201
XLogP3: 2.1
Topological Polar Surface Area: 48.4

Ethyl 6-bromo-4-methoxynicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029012207-250mg	Ethyl 6-bromo-4-methoxynicotinate	1807226-98-7	95%	250mg	$1,078.00	2022-03-31
Alichem	A029012207-1g	Ethyl 6-bromo-4-methoxynicotinate	1807226-98-7	95%	1g	$2,895.00	2022-03-31

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Additional information on Ethyl 6-bromo-4-methoxynicotinate

Comprehensive Overview of Ethyl 6-bromo-4-methoxynicotinate (CAS No. 1807226-98-7): Properties, Applications, and Industry Insights

Ethyl 6-bromo-4-methoxynicotinate (CAS No. 1807226-98-7) is a high-value nicotinate derivative widely recognized in pharmaceutical and agrochemical research. This compound belongs to the pyridine-based ester family, characterized by its bromine and methoxy functional groups, which enhance its reactivity in cross-coupling reactions and other synthetic transformations. Its molecular formula, C₉H₁₀BrNO₃, reflects a balanced structure ideal for intermediate synthesis.

In recent years, the demand for 6-bromo-4-methoxynicotinate derivatives has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers frequently explore its utility in Suzuki-Miyaura coupling, a topic trending in AI-driven drug discovery forums. The compound’s ethyl ester moiety further improves solubility, making it a preferred choice for high-throughput screening (HTS) in medicinal chemistry.

The synthesis of Ethyl 6-bromo-4-methoxynicotinate typically involves halogenation and esterification of nicotinic acid precursors. Its crystalline solid form (melting point ~45–48°C) and stability under inert conditions align with green chemistry principles—a hot topic in sustainable synthesis discussions. Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for API manufacturing.

Beyond pharmaceuticals, this compound garners attention in material science for designing organic semiconductors. Its electron-withdrawing properties are leveraged in OLED research, addressing queries like “nicotinate esters in optoelectronics” often searched in academic databases. Additionally, its bioisostere potential makes it a candidate for crop protection chemicals, resonating with agrochemical innovation trends.

Storage recommendations for CAS 1807226-98-7 emphasize cool, dry environments to prevent degradation. Suppliers often highlight its compatibility with Pd-catalyzed reactions, responding to frequent search terms such as “bromo-nicotinate coupling partners.” Regulatory compliance (e.g., REACH) ensures its safe handling in industrial settings.

In summary, Ethyl 6-bromo-4-methoxynicotinate bridges multiple disciplines—from drug development to advanced materials. Its versatility underlines why it’s a focal point in patent filings and academic publications, meeting the needs of both bench chemists and process engineers.